Cas no 1038353-06-8 (N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine)

• Product Name: N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine
• CAS No: 1038353-06-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5205441
• PubChem ID: 43146944
• Update Time: 2026-03-06

N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, N-(3-methoxy-1,3-dimethylbutyl)-
• N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine

• Inchi： 1S/C10H21NO/c1-8(11-9-5-6-9)7-10(2,3)12-4/h8-9,11H,5-7H2,1-4H3
• InChI Key： YIWLCOXHBVXQRL-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC(OC)(C)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine

Comprehensive Overview of N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine (CAS No. 1038353-06-8)

N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine (CAS No. 1038353-06-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to in scientific literature by its IUPAC name or CAS number, features a cyclopropanamine moiety attached to a methoxy-methylpentane backbone. Its molecular structure combines the rigidity of the cyclopropane ring with the flexibility of the alkoxy chain, making it a subject of interest for researchers exploring novel chemical entities.

The synthesis of N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine involves multi-step organic reactions, including amine functionalization and etherification. Researchers have highlighted its potential as an intermediate in the development of pharmaceuticals, agrochemicals, and material science applications. Its lipophilic nature and steric hindrance properties make it particularly valuable in drug design, where such characteristics can influence bioavailability and target binding.

In the context of current trends, N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine aligns with the growing demand for sustainable chemistry and green synthesis practices. Many users searching for this compound often inquire about its environmental impact, biodegradability, and potential as a bio-based material. These queries reflect the broader shift toward eco-friendly chemical solutions in industries ranging from cosmetics to industrial manufacturing.

From a structural-activity relationship perspective, the compound's cyclopropyl group is known to confer metabolic stability, a feature highly sought after in medicinal chemistry. This has led to increased interest in its derivatives for potential use in CNS-targeting drugs or enzyme inhibitors. Additionally, its methoxy substituent offers opportunities for further chemical modifications, enabling the creation of libraries of analogs for high-throughput screening.

Analytical characterization of CAS No. 1038353-06-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and quality, which are critical for research and development purposes. The compound's physical-chemical properties, including solubility, melting point, and stability under various conditions, are frequently searched topics among professionals working with this material.

In the realm of intellectual property, N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine has been referenced in several patent applications, particularly those related to novel therapeutic agents and specialty chemicals. This underscores its potential commercial value and the importance of patent landscape analysis for organizations considering its use in product development.

The safety profile of this compound is another area of frequent inquiry. While not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed when working with organic amines. Material Safety Data Sheets (MSDS) provide essential guidance on storage conditions, personal protective equipment, and disposal methods, all of which are critical for maintaining workplace safety standards.

Looking toward future applications, researchers are investigating the potential of N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine in emerging fields such as supramolecular chemistry and molecular recognition. Its unique structural features may enable the development of new sensor materials or catalytic systems, aligning with the increasing demand for smart materials in technological applications.

For those sourcing this compound, it's important to note that CAS 1038353-06-8 is typically available through specialized chemical suppliers and research material providers. The compound's purity grade (ranging from technical to analytical standard) should be selected based on the intended application, with higher purity grades being essential for pharmaceutical research and biological testing.

In conclusion, N-(4-methoxy-4-methylpentan-2-yl)cyclopropanamine represents an interesting case study in modern specialty chemical development. Its combination of structural features, potential applications, and alignment with current research trends makes it a compound worth watching in the coming years as new discoveries emerge about its properties and uses across different scientific disciplines.